Cas no 79-74-3 (2,5-Di-tert-amylhydroquinone)

2,5-Di-tert-amylhydroquinone Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Di-tert-pentylbenzene-1,4-diol
- 2,5-Bis(1,1-dimethylpropyl)hydroquinone
- 2,5-Di-tert-amylhydroquinone
- 2,5-Di(tert-amyl)hydroquinone
- Lowinox? AH25
- 2,5-Di-tert-pentylhydroquinone
- Santouar A
- Santovar A
- Dahq
- Antage DAH
- Diamylhydroquinone
- 1,4-Benzenediol, 2,5-bis(1,1-dimethylpropyl)-
- 2,5-Di-t-amylhydroquinone
- Hydroquinone, 2,5-di-tert-pentyl-
- Hydroquinone, 2,5-di-t-pentyl-
- Hydroquinone, 2,5-di-tert-amyl-
- 2,5-DI-T-PENTYLHYDROQUINONE
- 2,5-Di-tert-amylbenzene-1,4-diol
- 2,5-bis(2-methylbutan-2-yl)benzene-1,4-diol
- 2,
- 2,5-Bis(1,1-dimethylpropyl)-1,4-benzenediol (ACI)
- Hydroquinone, 2,5-di-tert-pentyl- (6CI, 7CI, 8CI)
- 2,5-Di(tert-amyl)-1,4-benzohydroquinone
- 2,5-Di-tert-pentyl-1,4-benzenediol
- AH 25
- Antioxidant DAH
- Bostex 517
- DAH
- DTAHQ
- Lowinox AH 25
- Nocrac DAH
- NSC 455
- NSC 6267
- Santovar TAHQ
-
- MDL: MFCD00027029
- Inchi: 1S/C16H26O2/c1-7-15(3,4)11-9-14(18)12(10-13(11)17)16(5,6)8-2/h9-10,17-18H,7-8H2,1-6H3
- InChI Key: CZNRFEXEPBITDS-UHFFFAOYSA-N
- SMILES: OC1C(C(CC)(C)C)=CC(O)=C(C(CC)(C)C)C=1
Computed Properties
- Exact Mass: 250.19300
- Monoisotopic Mass: 250.193
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 40.5
- Tautomer Count: 4
- Surface Charge: 0
Experimental Properties
- Color/Form: White or light beige powder
- Density: 0.9781 (rough estimate)
- Melting Point: 178.0 to 181.0 deg-C
- Boiling Point: 353.51°C (rough estimate)
- Flash Point: 162.7 °C
- Refractive Index: 1.6000 (estimate)
- PSA: 40.46000
- LogP: 4.47300
- Merck: 3304
- Solubility: Soluble in ethyl acetate, insoluble in petroleum ether
2,5-Di-tert-amylhydroquinone Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H302-H315-H319
- Warning Statement: P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- RTECS:MX6300000
- Packing Group:II; III
- Safety Term:4.1
- Storage Condition:Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- Packing Group:II; III
- Hazard Level:4.1
2,5-Di-tert-amylhydroquinone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D0299-25G |
2,5-Di-tert-amylhydroquinone |
79-74-3 | >93.0%(GC) | 25g |
¥245.00 | 2024-04-16 | |
abcr | AB140867-25 g |
2,5-Di-tert-amylhydroquinone, 93%; . |
79-74-3 | 93% | 25 g |
€50.10 | 2023-07-20 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155505-500G |
2,5-Di-tert-amylhydroquinone |
79-74-3 | >93.0%(GC) | 500g |
¥2029.90 | 2023-09-03 | |
1PlusChem | 1P003GHS-500g |
2,5-Di-tert-pentylbenzene-1,4-diol |
79-74-3 | >93.0%(GC) | 500g |
$193.00 | 2025-02-19 | |
Aaron | AR003GQ4-100g |
2,5-Di-tert-pentylbenzene-1,4-diol |
79-74-3 | 93% | 100g |
$103.00 | 2025-01-22 | |
eNovation Chemicals LLC | D755158-100g |
2,5-Di-tert-pentylbenzene-1,4-diol |
79-74-3 | 93.0% | 100g |
$160 | 2025-02-27 | |
1PlusChem | 1P003GHS-5g |
2,5-Di-tert-pentylbenzene-1,4-diol |
79-74-3 | >95% (GC) | 5g |
$297.00 | 2025-03-21 | |
abcr | AB140867-500 g |
2,5-Di-tert-amylhydroquinone, 93%; . |
79-74-3 | 93% | 500 g |
€264.20 | 2023-07-20 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155505-25G |
2,5-Di-tert-amylhydroquinone |
79-74-3 | >93.0%(GC) | 25g |
¥155.90 | 2023-09-03 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | D0299-25g |
2,5-Di-tert-amylhydroquinone |
79-74-3 | 93.0%(GC) | 25g |
¥270.0 | 2022-05-30 |
2,5-Di-tert-amylhydroquinone Production Method
Synthetic Routes 1
Synthetic Routes 2
2,5-Di-tert-amylhydroquinone Raw materials
2,5-Di-tert-amylhydroquinone Preparation Products
- Phenol,2,6-bis(1,1-dimethylethyl)-4-(methoxymethyl)- (87-97-8)
- 1,2-Diethoxy-4-ethylbenzene (131358-04-8)
- Phenol,2,4,6-tris(1-methylethyl)- (2934-07-8)
- 1,2-Diethoxybenzene (2050-46-6)
- Benzene,2-(1,1-dimethylethyl)-1,4-dimethoxy- (21112-37-8)
- 2,5-Di-tert-amylhydroquinone (79-74-3)
- 4-Sec-Butyl-2,6-di-tert-butylphenol (17540-75-9)
- 2-(2,5-dimethoxyphenyl)propanal (52417-48-8)
- 2,6-Di-tert-butyl-4-ethylphenol (4130-42-1)
- 2,4-bis(2-methylbutan-2-yl)phenol (120-95-6)
- 2-Ethoxyphenol (94-71-3)
- Benzene,1-ethoxy-4-methoxy- (5076-72-2)
- 3,5-Di-tert-butylcatechol (1020-31-1)
- 3,5-Di-tert-butyl-4-hydroxybenzaldehyde (1620-98-0)
- Benzene, 4-butyl-1,2-dimethoxy- (59056-76-7)
- 2-Phenylethyl-1,1,2,2-d4-amine (876-20-0)
- 2,4-Diisopropylphenol (2934-05-6)
- 4-Ethoxy-3-methoxytoluene (33963-27-8)
- 2,6-Di-tert-butylphenol (128-39-2)
- Propofol (2078-54-8)
- 6-tert-Butyl-2,4-xylenol (1879-09-0)
- 2,6-Bis(1,1-dimethylethyl)-1,4-benzenediol (Technical Grade) (2444-28-2)
- 3,5-Di-tert-butylphenol (1138-52-9)
2,5-Di-tert-amylhydroquinone Related Literature
-
Dario Braga,Marco Polito,Stefano L. Giaffreda,Fabrizia Grepioni Dalton Trans. 2005 2766
-
A. T. McPhail,G. A. Sim,A. J. Frey,H. Ott J. Chem. Soc. B 1966 377
-
3. Phosphorus–fluorine chemistry. Part XXXVII. Preparation and crystal and molecular structure of the product of the reaction of tetrafluoro(phenyl)phosphorane with 2-methyl-8-trimethylsiloxyquinolineKlaus-Peter John,Reinhard Schmutzler,William S. Sheldrick J. Chem. Soc. Dalton Trans. 1974 2466
-
Xinxing Wu,Ruiqi Zhang,Jinlong Yang Phys. Chem. Chem. Phys. 2016 18 19412
-
Catarina F. Correia,Rita C. Guedes,Rui M. Borges dos Santos,Benedito J. Costa Cabral,José A. Martinho Sim?es Phys. Chem. Chem. Phys. 2004 6 2109
Additional information on 2,5-Di-tert-amylhydroquinone
2,5-Di-tert-amylhydroquinone (CAS No. 79-74-3): A Comprehensive Guide to Its Properties and Applications
2,5-Di-tert-amylhydroquinone (CAS No. 79-74-3), often abbreviated as DTAHQ, is a specialized organic compound widely recognized for its antioxidant properties. This hydroquinone derivative is a white to light yellow crystalline powder, soluble in organic solvents like ethanol and acetone but insoluble in water. Its molecular formula is C16H26O2, and it is primarily used in industries requiring stabilizers for polymers, photographic chemicals, and cosmetic formulations.
One of the most searched questions about 2,5-Di-tert-amylhydroquinone is its role in anti-aging skincare. Recent studies highlight its efficacy as a free radical scavenger, making it a popular ingredient in serums and creams aimed at reducing oxidative stress. Users often inquire about its safety profile, and research confirms its low toxicity when used within regulated concentrations. Additionally, its compatibility with UV filters has sparked interest in sunscreen formulations, aligning with the growing demand for multifunctional cosmetic additives.
In the polymer industry, DTAHQ is valued for its ability to inhibit thermal degradation of plastics, particularly in high-temperature applications. Manufacturers frequently search for alternatives to traditional stabilizers, and this compound offers a balance of efficiency and cost-effectiveness. Its long-term stability under harsh conditions makes it a preferred choice for engineering plastics and rubber products.
Environmental concerns have also driven interest in sustainable antioxidants. While 2,5-Di-tert-amylhydroquinone is synthetic, its biodegradability and minimal ecological impact are under investigation. Researchers are exploring its potential in green chemistry initiatives, particularly in reducing waste from industrial processes. This aligns with the broader trend of eco-friendly additives in material science.
From a technical standpoint, the synthesis of CAS No. 79-74-3 involves the alkylation of hydroquinone with tert-amyl alcohol, a process optimized for high yield and purity. Analytical methods like HPLC and GC-MS are commonly employed to verify its quality, ensuring compliance with industrial standards. Storage recommendations emphasize protection from light and moisture to maintain its efficacy.
In conclusion, 2,5-Di-tert-amylhydroquinone is a versatile compound bridging gaps between cosmetic science, polymer engineering, and sustainability. Its multifaceted applications and ongoing research into safer alternatives ensure its relevance in evolving markets. For professionals seeking reliable data, peer-reviewed journals and regulatory databases remain the best sources for updated information.
79-74-3 (2,5-Di-tert-amylhydroquinone) Related Products
- 88-60-8(2-tert-butyl-5-methylphenol)
- 120-95-6(2,4-bis(2-methylbutan-2-yl)phenol)
- 89-72-5(2-Sec-Butylphenol)
- 1596-13-0(2-Cyclohexyl-5-methylphenol)
- 1948-33-0(tert-Butylhydroquinone)
- 903-19-5(2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol)
- 88-58-4(2,5-Di-tert-butylhydroquinone)
- 17404-44-3(2-(Octan-3-yl)phenol)
- 1261542-62-4(Methyl 3-fluoro-2-(4-(trifluoromethyl)phenyl)isonicotinate)
- 1931961-80-6(rac-tert-butyl (1R,3R,5R)-2-azabicyclo3.1.0hexane-3-carboxylate)
